Cas no 61067-76-3 (Quinazoline, 2-chloro-4-(3-nitrophenoxy)-)

• Product name: Quinazoline, 2-chloro-4-(3-nitrophenoxy)-
• CAS No: 61067-76-3
• MF: C₁₄H₈ClN₃O₃
• MW: 301.684621810913
• CID: 1624819
• PubChem ID: 12372193

Quinazoline, 2-chloro-4-(3-nitrophenoxy)- Chemical and Physical Properties

Names and Identifiers

• Quinazoline, 2-chloro-4-(3-nitrophenoxy)-
• SCHEMBL2014375
• ZQFLOMFHNYPFJI-UHFFFAOYSA-N
• AKOS011766203
• DB-392910
• 2-Chloro-4-(3-nitrophenoxy)quinazoline
• 61067-76-3

• Inchi： InChI=1S/C14H8ClN3O3/c15-14-16-12-7-2-1-6-11(12)13(17-14)21-10-5-3-4-9(8-10)18(19)20/h1-8H
• InChI Key： ZQFLOMFHNYPFJI-UHFFFAOYSA-N
• SMILES： C1=CC=C2C(=C1)C(=NC(=N2)Cl)OC3=CC=CC(=C3)[N+](=O)[O-]

Computed Properties

• Exact Mass: 301.02554
• Monoisotopic Mass: 301.0254188g/mol
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 0
• Hydrogen Bond Acceptor Count: 5
• Heavy Atom Count: 21
• Rotatable Bond Count: 2
• Complexity: 379
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 0
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• Topological Polar Surface Area: 80.8Ų
• XLogP3: 4.2

Experimental Properties

• PSA: 78.15